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Compound of Interest

Compound Name: Trichlormethylsilan

Cat. No.: B14281748 Get Quote

Ein umfassender technischer Leitfaden zu den grundlegenden Eigenschaften und der

Reaktivität von Trichlormethylsilan.

Dieser Leitfaden richtet sich an Forscher, Wissenschaftler und Fachleute in der

Arzneimittelentwicklung und bietet eine detaillierte technische Übersicht über

Trichlormethylsilan (CH₃SiCl₃). Er behandelt die physikalischen und chemischen

Kerneigenschaften, die Reaktivität, experimentelle Protokolle und Sicherheitsaspekte.

Allgemeine Informationen
Trichlormethylsilan, auch als Methyltrichlorsilan bekannt, ist eine farblose, klare und

leichtentzündliche Flüssigkeit mit einem stechenden Geruch.[1] Es gehört zur Gruppe der

halogenierten Silane und dient als grundlegende Chemikalie in der organisch-chemischen

Synthese.[1] An feuchter Luft raucht es stark infolge der Abspaltung von Chlorwasserstoff.[1]

Quantitative Physikalische und Chemische
Eigenschaften
Die quantitativen Daten zu Trichlormethylsilan sind in der folgenden Tabelle

zusammengefasst, um einen klaren Vergleich der Eigenschaften zu ermöglichen.
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Eigenschaft Wert Einheit Quellen

Summenformel CH₃Cl₃Si - [1]

Molare Masse 149,48 g·mol⁻¹ [1]

Aggregatzustand flüssig - [1]

Dichte (bei 20 °C) 1,27 - 1,29 g·cm⁻³ [1]

Schmelzpunkt -90 °C [1]

Siedepunkt 66 °C [1]

Dampfdruck (bei 20

°C)
179 - 189 hPa [1]

Dampfdruck (bei 30

°C)
274 hPa [1]

Dampfdruck (bei 40

°C)
406 hPa [1]

Dampfdruck (bei 50

°C)
585 hPa [1]

Brechungsindex (bei

20 °C)
1,4106 - [1]

Flammpunkt -1 bis 8 °C

Zündtemperatur >500 °C

Explosionsgrenzen 5.5 - 10.4 % (v/v)

Reaktivität
Trichlormethylsilan ist eine elektrophile Substanz, die am Siliciumatom sehr leicht von

Nukleophilen angegriffen wird.[2][3] Seine bemerkenswerteste Reaktivität ist die heftige

Reaktion mit Wasser.

Hydrolyse
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Bei Kontakt mit Wasser hydrolysiert Trichlormethylsilan in einer stark exothermen Reaktion.

[2] Dabei entsteht Chlorwasserstoff (HCl) und zunächst Methylsilantriol (CH₃Si(OH)₃).[4] Das

Methylsilantriol ist unbeständig und kondensiert sofort weiter zu polymeren Methylsiloxanen,

die als weißer, fester Niederschlag ausfallen.[4] Die Reaktion ist so heftig, dass es zu einem

starken Aufbrausen durch das entweichende Chlorwasserstoffgas kommt.[4] Das Endprodukt

nach dem Trocknen ist ein feines, weißes Pulver.[4]

Trichloromethylsilan
(CH₃SiCl₃)

Methylsilantriol
(CH₃Si(OH)₃)

+ 3 HCl

Hydrolyse

Wasser
(3 H₂O)

Polymethylsiloxan
([CH₃SiO₁.₅]n)

Kondensation

Click to download full resolution via product page

Bildunterschrift: Hydrolyse von Trichlormethylsilan zu Polymethylsiloxan.

Experimentelle Protokolle
Protokoll 1: Herstellung über die Müller-Rochow-
Synthese
Die industrielle Herstellung von Trichlormethylsilan erfolgt zusammen mit anderen

Methylchlorsilanen durch die Müller-Rochow-Synthese.[1][3]

Methodik:

Reaktanten: Gepulvertes Silicium und Chlormethan (CH₃Cl).

Katalysator: Gepulvertes Kupfer und Kupfer(II)-oxid.

Reaktionsbedingungen: Die Reaktion wird bei einer Temperatur von 350 °C durchgeführt.[3]

Prozess: Chlormethan wird über eine Mischung aus Silicium und dem Kupferkatalysator

geleitet. Zunächst entsteht hauptsächlich Dichlordimethylsilan.[3]
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Disproportionierung: Unter den herrschenden Reaktionsbedingungen disproportioniert das

primär gebildete Dichlordimethylsilan zu Chlortrimethylsilan und Trichlormethylsilan.[3]

Aufreinigung: Das entstehende Produktgemisch wird durch fraktionierte Destillation aufgrund

der unterschiedlichen Siedepunkte der Komponenten getrennt.[3]

Reaktanten

Reaktion

Produkte

Silicium (Si)

Reaktor
350 °C, Kupfer-Kat.

Chlormethan (CH₃Cl)

Dichlordimethylsilan

Hauptprodukt

Trichlormethylsilan

Disproportionierung

Chlortrimethylsilan

Disproportionierung

Fraktionierte
Destillation
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Click to download full resolution via product page

Bildunterschrift: Workflow der Müller-Rochow-Synthese für Methylchlorsilane.

Protokoll 2: Durchführung der Hydrolyse im
Labormaßstab
Dieses Protokoll beschreibt die qualitative Durchführung der Hydrolyse von

Trichlormethylsilan, um dessen Reaktivität zu demonstrieren.[4]

Warnung: Aufgrund der Freisetzung von Chlorwasserstoffgas muss dieser Versuch zwingend

unter einem Abzug durchgeführt werden.[4][5] Das Tragen von Schutzbrille, Handschuhen und

Laborkittel ist unerlässlich.[4][5]

Materialien:

Trichlormethylsilan (Xi, F)[4]

Destilliertes Wasser

Reagenzglas

Pipette

Methodik:

Vorbereitung: Ein Reagenzglas wird im Abzug mit ca. 18 ml Wasser befüllt.[4]

Reaktionsstart: Vorsichtig werden 2 ml Trichlormethylsilan zum Wasser in das

Reagenzglas gegeben.[4]

Beobachtung: Es kommt zu einer sofortigen und heftigen Reaktion. Ein starkes Aufbrausen

ist zu beobachten, bei dem Gas (Chlorwasserstoff) entweicht.[4] Gleichzeitig bildet sich ein

weißer Feststoff, der sich an den Wänden des Reagenzglases absetzt.[4]

Abschluss: Die Reaktion ist abgeschlossen, wenn kein Aufbrausen mehr zu beobachten ist

und sich der Feststoff abgesetzt hat. Das Produkt ist ein polymeres Methylsiloxan.
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Sicherheitshinweise
Trichlormethylsilan ist als Gefahrstoff eingestuft und erfordert besondere

Vorsichtsmaßnahmen bei der Handhabung.

Gefahrenpiktogramme: GHS02 (Flamme), GHS05 (Ätzwirkung), GHS06 (Totenkopf mit

gekreuzten Knochen).

Signalwort: Gefahr.[1]

H-Sätze (Gefahrenhinweise):

H225: Flüssigkeit und Dampf leicht entzündbar.[1][6]

H302 + H312: Gesundheitsschädlich bei Verschlucken oder Hautkontakt.[6]

H314: Verursacht schwere Verätzungen der Haut und schwere Augenschäden.[6]

H331: Giftig bei Einatmen.[6]

H335: Kann die Atemwege reizen.[1][6]

EUH014: Reagiert heftig mit Wasser.[1][6]

P-Sätze (Sicherheitshinweise):

P210: Von Hitze, heißen Oberflächen, Funken, offenen Flammen und anderen

Zündquellen fernhalten. Nicht rauchen.[6]

P280: Schutzhandschuhe/Schutzkleidung/Augenschutz/Gesichtsschutz tragen.[6]

P301 + P312: BEI VERSCHLUCKEN: Bei Unwohlsein

GIFTINFORMATIONSZENTRUM/Arzt anrufen.[6]

P303 + P361 + P353: BEI BERÜHRUNG MIT DER HAUT (oder dem Haar): Alle

kontaminierten Kleidungsstücke sofort ausziehen. Haut mit Wasser abwaschen.[6]
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P304 + P340 + P310: BEI EINATMEN: Die Person an die frische Luft bringen und für

ungehinderte Atmung sorgen. Sofort GIFTINFORMATIONSZENTRUM/Arzt anrufen.[6]

P305 + P351 + P338: BEI KONTAKT MIT DEN AUGEN: Einige Minuten lang behutsam

mit Wasser spülen. Eventuell vorhandene Kontaktlinsen nach Möglichkeit entfernen.

Weiter spülen.[6]

P403 + P235: An einem gut belüfteten Ort aufbewahren. Kühl halten.[1][6]

Notfallmaßnahmen

Umgang mit
Trichlormethylsilan

Persönliche Schutzausrüstung
(P280: Handschuhe, Schutzbrille etc.)

Handhabung
(P210: Zündquellen meiden)

(EUH014: Wasserkontakt vermeiden)

Lagerung
(P403+P235: Kühl, gut belüftet)

Einatmen
(P304+P340+P310)

Exposition

Hautkontakt
(P303+P361+P353)

Exposition

Augenkontakt
(P305+P351+P338)

Exposition

Verschlucken
(P301+P312)

Exposition

Click to download full resolution via product page

Bildunterschrift: Logischer Workflow für die sichere Handhabung von Trichlormethylsilan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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